4-({4-methoxy-3-[3-oxo-3-(1-piperidinyl)propyl]phenyl}sulfonyl)morpholine

• IUPAC Name: 3-(2-methoxy-5-morpholin-4-ylsulfonylphenyl)-1-piperidin-1-ylpropan-1-one
• InChI: InChI=1S/C19H28N2O5S/c1-25-18-7-6-17(27(23,24)21-11-13-26-14-12-21)15-16(18)5-8-19(22)20-9-3-2-4-10-20/h6-7,15H,2-5,8-14H2,1H3
• InChI Key: VVOQDOBYZOKWST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)CCC(=O)N3CCCCC3
• Molecular Formula: C19H28N2O5S
• Molecular Weight: 396.5 g/mol

Description

4-({4-methoxy-3-[3-oxo-3-(1-piperidinyl)propyl]phenyl}sulfonyl)morpholine is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have a mechanism of action that affects biochemical and physiological processes. In

Mechanism of Action

The mechanism of action for 4-({4-methoxy-3-[3-oxo-3-(1-piperidinyl)propyl]phenyl}sulfonyl)morpholine is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes or proteins involved in cellular processes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, studies have shown that this compound has activity against certain cancer cell lines and bacterial strains, suggesting that it may have effects on cellular processes. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({4-methoxy-3-[3-oxo-3-(1-piperidinyl)propyl]phenyl}sulfonyl)morpholine in lab experiments is its potential activity against cancer cell lines and bacterial strains. This makes it a potential candidate for cancer and antibiotic research. However, one limitation of using this compound is its unknown mechanism of action. Further research is needed to fully understand how this compound affects cellular processes.

Future Directions

There are several potential future directions for research involving 4-({4-methoxy-3-[3-oxo-3-(1-piperidinyl)propyl]phenyl}sulfonyl)morpholine. One direction is to further investigate the mechanism of action of this compound. This could involve studying its effects on specific enzymes or proteins involved in cellular processes. Another direction is to investigate the potential applications of this compound in cancer and antibiotic research. This could involve studying its activity against different cancer cell lines and bacterial strains. Additionally, this compound could be used as a tool for studying various biochemical and physiological processes. Overall, there is much potential for further research involving this compound.

Synthesis Methods

The synthesis method for 4-({4-methoxy-3-[3-oxo-3-(1-piperidinyl)propyl]phenyl}sulfonyl)morpholine involves the reaction of 4-methoxy-3-(3-(piperidin-1-yl)propyl)benzenesulfonyl chloride with morpholine in the presence of a base. This reaction produces the desired compound in good yields. Other methods for synthesizing this compound have also been reported, including the use of different starting materials and reaction conditions.

Scientific Research Applications

4-({4-methoxy-3-[3-oxo-3-(1-piperidinyl)propyl]phenyl}sulfonyl)morpholine has been studied for its potential applications in scientific research. This compound has been shown to have activity against certain cancer cell lines, making it a potential candidate for cancer research. Additionally, this compound has been shown to have activity against certain bacterial strains, making it a potential candidate for antibiotic research. Other potential applications for this compound include its use as a tool for studying various biochemical and physiological processes.